Cas no 1022-14-6 (6,7-dihydrodibenzo[a,d][8]annulen-12(5H)-one)

6,7-dihydrodibenzo[a,d][8]annulen-12(5H)-one structure
1022-14-6 structure
Product Name:6,7-dihydrodibenzo[a,d][8]annulen-12(5H)-one
CAS No:1022-14-6
MF:C16H14O
MW:222.281764507294
CID:1132557
PubChem ID:12533744
Update Time:2025-04-20

6,7-dihydrodibenzo[a,d][8]annulen-12(5H)-one Chemical and Physical Properties

Names and Identifiers

    • 6,7-dihydrodibenzo[a,d][8]annulen-12(5H)-one
    • dibenzo[a,d]cycloocten-12(5H)-one, 6,7-dihydro-
    • LogP
    • 5,6,7,12-tetrahydrodibenzo[a,d]cycloocten-12-one
    • 1022-14-6
    • SCHEMBL11144928
    • 6,7-Dihydrodibenzo[a,d]cycloocten-12(5H)-one
    • DTXSID601259105
    • Inchi: 1S/C16H14O/c17-16-14-10-3-1-6-12(14)8-5-9-13-7-2-4-11-15(13)16/h1-4,6-7,10-11H,5,8-9H2
    • InChI Key: CSDMXUHLDVZABA-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2CCCC2C=CC=CC=21

Computed Properties

  • Exact Mass: 222.10452
  • Monoisotopic Mass: 222.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.122
  • Boiling Point: 396.6°C at 760 mmHg
  • Flash Point: 175.6°C
  • Refractive Index: 1.6
  • PSA: 17.07
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